Cas no 3872-25-1 (1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt (1:1))

• Product Name: 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt (1:1)
• CAS No: 3872-25-1
• MF: C₅F₁₁KO₃S
• MW: 388.1974401474
• CID: 307137
• PubChem ID: 23678875
• Update Time: 2025-04-19

1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt (1:1)
• Potassium Perfluoropentanesulfonate
• Potassium Perfluorop
• potassium,1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane-1-sulfonate
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoropentane-1-sulfonic acid, potassium salt
• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt
• AC1Q1U1X
• AR-1C5074
• EINECS 223-394-8
• Kalium-perfluorpentansulfonate
• Potassium perfluoropentane-1-sulphonate
• 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-1-pentanesulfonic aci potassium salt
• 1-Pentanesulfonic acid,1,1,2,2,3,3,4,4,5,5,5-undecafluoro-,potassium salt
• 1,1,2,2,3,3,4,4,5,5,5-Undecafluoropentane-1-sulfonic acid,potassium salt
• NS00109542
• potassium;1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane-1-sulfonate
• 3872-25-1
• MZW9NC23VP
• SCHEMBL4056625
• MNUZXTVANFJFPD-UHFFFAOYSA-M
• DTXSID2063214
• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, potassium salt (1:1)
• DB-231700

• Inchi： 1S/C5HF11O3S.K/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)20(17,18)19;/h(H,17,18,19);/q;+1/p-1
• InChI Key： MNUZXTVANFJFPD-UHFFFAOYSA-M
• SMILES： [K+].S(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 387.9029
• Monoisotopic Mass: 387.903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives